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Compound of Interest

Compound Name: ML224

Cat. No.: B609128 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the cross-reactivity profile of ML224, a selective

antagonist of the Thyroid Stimulating Hormone Receptor (TSHR), with other G-Protein Coupled

Receptors (GPCRs). The data presented herein is intended to assist researchers in evaluating

the selectivity of ML224 for their studies.

Summary of ML224 Selectivity
ML224 has been identified as a potent and selective small-molecule antagonist of the TSHR.[1]

Its selectivity has been primarily evaluated against the closely related glycoprotein hormone

receptors, the Luteinizing Hormone Receptor (LHR) and the Follicle-Stimulating Hormone

Receptor (FSHR).

Quantitative Cross-Reactivity Data
The following table summarizes the inhibitory activity of ML224 against TSHR, LHR, and

FSHR. The data is presented as IC50 values, which represent the concentration of ML224
required to inhibit 50% of the receptor's response to its endogenous ligand.
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Receptor
Ligand Used for
Stimulation

ML224 IC50 (µM)
Fold Selectivity vs.
TSHR

TSHR Bovine TSH (1.8 nM) 2.1 - 2.3 1

LHR
Luteinizing Hormone

(1 nM)
> 30 > 14

FSHR
Follicle-Stimulating

Hormone (1 nM)
> 30 > 14

Data compiled from multiple sources.

TSH Receptor Signaling Pathway
The primary signaling pathway activated by the TSH receptor upon binding of TSH involves the

Gs alpha subunit, leading to the activation of adenylyl cyclase, an increase in intracellular cyclic

AMP (cAMP), and subsequent activation of Protein Kinase A (PKA). TSHR can also couple to

the Gq/11 pathway, activating Phospholipase C (PLC). ML224 acts as an antagonist, inhibiting

these downstream signaling events.
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Start

Culture HEK-EM293 cells
stably expressing TSHR, LHR, or FSHR

Seed cells into 24-well plates

Incubate with IBMX-containing buffer

Treat with ML224 and
respective stimulating hormone

Lyse cells

Measure intracellular cAMP levels

Analyze data and calculate IC50 values
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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